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Compound of Interest

Compound Name: Ac-LEVD-CHO

Cat. No.: B3037022

Introduction

Ac-LEVD-CHO is a synthetic tetrapeptide and a potent, reversible inhibitor of caspase-4.[1][2]
It is an essential tool for studying the non-canonical inflammasome pathway and the role of
caspase-4 in cellular processes such as apoptosis and pyroptosis.[3][4] These application
notes provide detailed protocols for the preparation of a stock solution of Ac-LEVD-CHO for
use in various research applications.

Data Presentation

The following table summarizes the key quantitative data for Ac-LEVD-CHO:
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Property Value Source
Molecular Formula C22H36N409 [2]
Molecular Weight 500.5 g/mol [2]
Solubility in DMSO 100 mg/mL (199.78 mM) [1]
Solubility in Water = 33.33 mg/mL (66.59 mM) [1]
Recommended Storage of

_ -20°C [2]
Solid

) -80°C for 6 months; -20°C for 1
Stock Solution Storage [1]
month

Typical Working Concentration ~ 10-30 uM [2][5]

Experimental Protocols

Preparation of a 10 mM Stock Solution of Ac-LEVD-CHO
in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ac-LEVD-CHO using
dimethyl sulfoxide (DMSO) as the solvent.

Materials:

Ac-LEVD-CHO solid

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibration: Allow the vial of solid Ac-LEVD-CHO to equilibrate to room temperature before
opening to prevent condensation.

Weighing: Accurately weigh out a specific amount of Ac-LEVD-CHO using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.5005 mg of
the compound (Molecular Weight = 500.5 g/mol ).

Solvent Addition: Add the appropriate volume of sterile DMSO to the vial containing the
weighed Ac-LEVD-CHO. To prepare a 10 mM stock solution with 0.5005 mg of the
compound, add 100 pL of DMSO.

Dissolution: Vortex the solution until the Ac-LEVD-CHO is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can degrade
the compound.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1]

Visualizations
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Workflow for Ac-LEVD-CHO Stock Solution Preparation

Start: Obtain solid Ac-LEVD-CHO

(Weigh AC-LEVD-CHO)

alculate volume

(Add sterile DMSO)
(Vortex to dissolve)

(Aliquot into single-use tubes)

(Store at -20°C or -80°C)

End: Ready for use

Click to download full resolution via product page

Caption: Workflow for preparing an Ac-LEVD-CHO stock solution.
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Inhibition of Non-Canonical Inflammasome Pathway by Ac-LEVD-CHO
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Caption: Ac-LEVD-CHO inhibits caspase-4 in the non-canonical inflammasome pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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